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Compound of Interest

Compound Name: TC-SP 14

Cat. No.: B582637

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the immunofluorescence staining of
Tetraspanin-14 (TSPAN14), a transmembrane protein involved in key cellular processes. The
information is intended for researchers in academia and industry engaged in cell biology,
cancer research, and drug development.

TSPAN14, a member of the tetraspanin superfamily, is known to play a crucial role in the
regulation of the metalloprotease ADAM10. This interaction influences protein trafficking,
maturation, and the positive regulation of the Notch signaling pathway.[1][2][3][4][5][6] Given its
function and localization to the plasma membrane, immunofluorescence is an essential
technique to study its subcellular distribution and co-localization with other proteins of interest.

[1](21(3]

Signaling Pathway of TSPAN14

TSPAN14 is a key component of the TspanC8 subgroup of tetraspanins that directly interact
with and modulate the activity of ADAM10, a disintegrin and metalloprotease.[6][7][8] This
interaction is crucial for the maturation and trafficking of ADAM10 to the cell surface.[5][6] The
TSPAN14-ADAM10 complex exhibits distinct substrate specificity, playing a role in the positive
regulation of the Notch signaling pathway.[1][3][4][5] The large extracellular loop of TSPAN14 is
suggested to mediate this interaction.[5]
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Start:
Culture cells on coverslips

Wash with PBS

\4

Fixation:
4% PFA, 15 min at RT

\4

Wash with PBS (3x)

\4

Permeabilization:
0.25% Triton X-100, 10 min

\4

Wash with PBS (3x)

\4

Blocking:
1% BSA, 60 min at RT

\4

Primary Antibody Incubation:
Anti-TSPAN14, 4°C overnight

\4

Wash with PBS (3x)

\4

Secondary Antibody Incubation:
Fluorophore-conjugated, 1-2h at RT (in dark)

\4

Wash with PBS (3x)

\ 4

Nuclear Counterstain:
DAPI, 5 min

\ 4

Wash with PBS

\ 4

Mount Coverslip

Imaging:
Fluorescence Microscope
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b582637?utm_src=pdf-custom-synthesis
https://www.alliancegenome.org/gene/HGNC:23303
https://www.proteinatlas.org/ENSG00000108219-TSPAN14
https://www.genecards.org/cgi-bin/carddisp.pl?gene=TSPAN14
https://en.wikipedia.org/wiki/TSPAN14
https://www.ncbi.nlm.nih.gov/gene/81619
https://www.ncbi.nlm.nih.gov/gene?Db=gene&Cmd=DetailsSearch&Term=81619
https://journals.plos.org/plosgenetics/article?id=10.1371/journal.pgen.1009936
https://journals.plos.org/plosgenetics/article?id=10.1371/journal.pgen.1009936
https://www.uniprot.org/uniprotkb/Q8NG11/entry
https://www.benchchem.com/product/b582637#immunofluorescence-staining-protocol-for-tspan14
https://www.benchchem.com/product/b582637#immunofluorescence-staining-protocol-for-tspan14
https://www.benchchem.com/product/b582637#immunofluorescence-staining-protocol-for-tspan14
https://www.benchchem.com/product/b582637#immunofluorescence-staining-protocol-for-tspan14
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b582637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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